Cas no 2137100-96-8 (1-(azetidin-3-yl)-N-{(2R)-4,4-difluoropyrrolidin-2-ylmethyl}-1H-pyrazol-5-amine)

• Product Name: 1-(azetidin-3-yl)-N-{(2R)-4,4-difluoropyrrolidin-2-ylmethyl}-1H-pyrazol-5-amine
• CAS No: 2137100-96-8
• MF: C₁₁H₁₇F₂N₅
• MW: 257.28298830986
• CID: 6313272
• PubChem ID: 165483303
• Update Time: 2025-10-30

1-(azetidin-3-yl)-N-{(2R)-4,4-difluoropyrrolidin-2-ylmethyl}-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)-N-{(2R)-4,4-difluoropyrrolidin-2-ylmethyl}-1H-pyrazol-5-amine
• 1-(azetidin-3-yl)-N-{[(2R)-4,4-difluoropyrrolidin-2-yl]methyl}-1H-pyrazol-5-amine
• 2137100-96-8
• EN300-1131303

• Inchi： 1S/C11H17F2N5/c12-11(13)3-8(16-7-11)4-15-10-1-2-17-18(10)9-5-14-6-9/h1-2,8-9,14-16H,3-7H2/t8-/m1/s1
• InChI Key： TYGFBONBRAJLHH-MRVPVSSYSA-N
• SMILES： FC1(CN[C@@H](CNC2=CC=NN2C2CNC2)C1)F

Computed Properties

• Exact Mass: 257.14520189g/mol
• Monoisotopic Mass: 257.14520189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.9Ų

Additional information on 1-(azetidin-3-yl)-N-{(2R)-4,4-difluoropyrrolidin-2-ylmethyl}-1H-pyrazol-5-amine

Introduction to 1-(azetidin-3-yl)-N-{(2R)-4,4-difluoropyrrolidin-2-ylmethyl}-1H-pyrazol-5-amine (CAS No. 2137100-96-8)

1-(azetidin-3-yl)-N-{(2R)-4,4-difluoropyrrolidin-2-ylmethyl}-1H-pyrazol-5-amine (CAS No. 2137100-96-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular architecture, combines a pyrazole core with an azetidine moiety and a difluoropyrrolidine side chain, making it a promising candidate for further exploration in drug discovery and development. The unique combination of these structural elements not only contributes to its distinct chemical properties but also opens up diverse possibilities for its biological activity and therapeutic potential.

The synthesis of 1-(azetidin-3-yl)-N-{(2R)-4,4-difluoropyrrolidin-2-ylmethyl}-1H-pyrazol-5-amine involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the difluoropyrrolidine group introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in many pharmacologically active molecules. This feature makes the compound particularly interesting for designing drugs that require prolonged half-life and improved bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that the pyrazole ring can interact with enzymes and receptors in ways that may lead to inhibitory or modulatory effects. Furthermore, the flexibility provided by the azetidine ring allows for conformational adjustments that could optimize binding affinity. These insights are crucial for designing experiments aimed at validating the biological activity of 1-(azetidin-3-yl)-N-{(2R)-4,4-difluoropyrrolidin-2-ylmethyl}-1H-pyrazol-5-amine.

In the context of current pharmaceutical research, there is growing interest in developing small molecules that can modulate inflammatory pathways and immune responses. The structural features of this compound hint at potential applications in treating autoimmune diseases and chronic inflammatory conditions. Preliminary in vitro studies have shown promising results in terms of interaction with key enzymes involved in inflammation, such as cyclooxygenases (COX) and lipoxygenases (LOX). These findings warrant further investigation into its therapeutic efficacy.

The difluoropyrrolidine moiety is particularly noteworthy due to its ability to influence the electronic properties of the molecule. Fluorine atoms are electron-withdrawing and can significantly alter the reactivity and binding characteristics of adjacent functional groups. This property has been exploited in various drug molecules to enhance their pharmacokinetic profiles. In 1-(azetidin-3-yl)-N-{(2R)-4,4-difluoropyrrolidin-2-ylmethyl}-1H-pyrazol-5-amine, the fluorine atoms may play a critical role in stabilizing the molecule’s conformation and improving its interactions with biological targets.

Another area of interest is the stereochemical aspect of this compound, particularly the (2R) configuration at the chiral center of the pyrrolidine ring. Chirality is a fundamental concept in pharmaceutical chemistry, as enantiomers can exhibit vastly different biological activities despite having identical chemical structures. The presence of a specific stereocenter can dramatically influence how a molecule interacts with biological systems, making it essential to carefully consider stereochemical purity during synthesis and characterization.

Current research trends indicate that hybrid molecules, which combine elements from different pharmacophoric frameworks, often exhibit enhanced biological activity compared to traditional single-target drugs. The unique combination of structural motifs in 1-(azetidin-3-yl)-N-{(2R)-4,4-difluoropyrrolidin-2-ylmethyl}-1H-pyrazol-5-amine positions it as a potential hybrid entity capable of interacting with multiple targets simultaneously. This multitarget approach has gained traction in recent years as a strategy to address complex diseases more effectively.

The compound’s potential applications extend beyond inflammation modulation. Preliminary data suggest that it may also have antimicrobial properties, making it relevant for developing new antibiotics or antiviral agents. The structural complexity allows for fine-tuning of properties such as solubility and permeability, which are critical factors in drug formulation and delivery.

From a synthetic chemistry perspective, the preparation of 1-(azetidin-3-yl)-N-{(2R)-4,4-difluoropyrrolidin-2-ylmethyl}-1H-pyrazol-5-am ine presents several challenges due to its multifaceted structure. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation are likely required to achieve high yields and enantiopurity. The development of efficient synthetic routes will be essential for scaling up production and conducting further preclinical studies.

In conclusion, 1-(azetidin -3 - yl) - N -{( 2 R ) - 4 , 4 - dif luoro py r rol id ine - 2 - ylm eth y l } - 1 H - p y ra z ol - 5 - am ine ( CAS N o . 2137100 - 96 - 8 ) represents a fascinating example of how structural complexity can lead to novel pharmacological entities. Its unique combination of functional groups and stereochemical features makes it an attractive candidate for further exploration in medicinal chemistry. As research progresses, this compound holds promise for addressing various therapeutic challenges across multiple disease areas.